Cas no 80483-89-2 ((22S,23S)-Homobrassinolide)
(22S,23S)-Homobrassinolide Chemical and Physical Properties
Names and Identifiers
-
- 22(S),23(S)-homobrassinolide
- 28-Homobrassinolide
- (22S,23S)-28-Homo Brassinolide
- (22R)-22-hydroxycholesterol
- (22S)-22-Hydroxycholesterol
- 22(S)-hydroxycholesterol
- 22-Hydroxycholesterol
- 22R-hydroxycholesterol
- 22S,23S-28-homobrassinolide
- 22S,23S-homobrassinolide
- A,22-diol
- cholest-5-en-3beta,22-diol
- Cholest-5-ene-3
- Cholest-5-ene-3beta,22-diol
- (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2S,3S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one
- Isohomobrassinolide
- X4T52AD9TQ
- (22S,23S)-homobrassinolide
- BR 120
- (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2S,3S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexade
- DTXSID70897328
- UNII-X4T52AD9TQ
- CS-0043351
- CHEMBL1801919
- 80483-89-2
- 1ST15471
- BR-120
- AKOS040758567
- HOMOBRASSINOLIDE, (22S,23S)-
- Q27293556
- 6H-Benz(c)indeno(5,4-e)oxepin-6-one, 1-((1S,2S,3S,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
- 22,23-DIEPI-28-HOMOBRASSINOLIDE
- MS-29190
- 28-EPIHOMOBRASSINOLIDE
- (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3S,4S,5S)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
- (22S,23S)-28-HOMOBRASSINOLIDE
- 15-(5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
- 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
- SSHB
- 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-[(1S,2S,3S,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
- HY-112102
- (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2S,3S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one (ACI)
- B-Homo-7-oxastigmastan-6-one, 2,3,22,23-tetrahydroxy-, (2α,3α,5α,22S,23S)- (ZCI)
- 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-(4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, [1R-[1α(1S*,2S*,3S*,4S*),3aβ,3bα,6aβ,8β,9β,10aα,10bβ,12aα]]-
- DTXCID201326693
- DA-64543
- (22S,23S)-Homobrassinolide
-
- MDL: MFCD00058438
- Inchi: 1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,23-,24+,25-,26-,28+,29+/m0/s1
- InChI Key: HJIKODJJEORHMZ-DNVPGCTHSA-N
- SMILES: C[C@@]12[C@@H]([C@H](C)[C@H](O)[C@@H](O)[C@@H](CC)C(C)C)CC[C@H]1[C@@H]1COC(=O)[C@H]3C[C@@H]([C@@H](C[C@]3(C)[C@H]1CC2)O)O
Computed Properties
- Exact Mass: 494.36100
- Monoisotopic Mass: 494.360739
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107
- XLogP3: 5.2
Experimental Properties
- Color/Form: No data available
- Density: 1.103
- Melting Point: 193-194°C
- Boiling Point: 633.5°C at 760 mmHg
- Flash Point: 199.6°C
- Refractive Index: 1.526
- Solubility: Ethyl Acetate, Hexane
- PSA: 107.22000
- LogP: 3.78010
- Vapor Pressure: 0.0±4.3 mmHg at 25°C
(22S,23S)-Homobrassinolide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(22S,23S)-Homobrassinolide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S18015-100mg |
28-Homobrassinolide |
80483-89-2 | ,95% | 100mg |
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56411-500mg |
(2R,3S,22S,24S)-2,3,22,23-TETRAHYDROXY-24-ETHYL-β-HOMO-7-OXA-5A-CHOLESTAN-6-ONE |
80483-89-2 | ,90% | 500mg |
¥2252.0 | 2023-09-07 | |
| TRC | H589500-1mg |
(22S,23S)-28-Homo Brassinolide |
80483-89-2 | 1mg |
$201.00 | 2023-05-18 | ||
| TRC | H589500-10mg |
(22S,23S)-28-Homo Brassinolide |
80483-89-2 | 10mg |
$1568.00 | 2023-05-18 |
(22S,23S)-Homobrassinolide Production Method
Production Method 1
Production Method 2
Production Method 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux
1.3 Solvents: Chloroform
1.4 Reagents: Sodium bicarbonate , Sodium chloride Solvents: Water
Production Method 4
1.2 Solvents: Water ; rt
1.3 Solvents: Ethyl acetate ; rt
1.4 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Sodium chloride Solvents: Water
2.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 4 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux
2.3 Solvents: Chloroform
2.4 Reagents: Sodium bicarbonate , Sodium chloride Solvents: Water
Production Method 5
2.1 Reagents: Trifluoroacetic acid , Sodium peroxoborate ; 6 h, 60 °C; 60 °C → rt
2.2 Solvents: Water ; rt
2.3 Solvents: Ethyl acetate ; rt
2.4 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Sodium chloride Solvents: Water
3.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 4 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux
3.3 Solvents: Chloroform
3.4 Reagents: Sodium bicarbonate , Sodium chloride Solvents: Water
Production Method 6
2.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide
3.1 Reagents: Osmium tetroxide Solvents: Pyridine
Production Method 7
2.1 Reagents: Osmium tetroxide Solvents: Pyridine
Production Method 8
2.1 Reagents: Osmium tetroxide Solvents: Pyridine
Production Method 9
2.1 Reagents: Trifluoroacetic acid , Sodium peroxoborate ; 6 h, 60 °C; 60 °C → rt
2.2 Solvents: Water ; rt
2.3 Solvents: Ethyl acetate ; rt
2.4 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Sodium chloride Solvents: Water
3.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 4 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux
3.3 Solvents: Chloroform
3.4 Reagents: Sodium bicarbonate , Sodium chloride Solvents: Water
Production Method 10
1.2 Reagents: Hydrogen bromide Solvents: Acetic acid , Chloroform
2.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide
3.1 Reagents: Osmium tetroxide Solvents: Pyridine
Production Method 11
2.1 Reagents: Bromine Solvents: Chloroform
3.1 Reagents: 2,2,2-Trifluoroethaneperoxoic acid Solvents: Dichloromethane
4.1 Reagents: Phenol , Lithium carbonate (Li2CO3) , Lithium bromide Solvents: Dimethylformamide
5.1 Reagents: Osmium tetroxide Solvents: Pyridine
Production Method 12
2.1 Reagents: 2,2,2-Trifluoroethaneperoxoic acid Solvents: Dichloromethane
3.1 Reagents: Phenol , Lithium carbonate (Li2CO3) , Lithium bromide Solvents: Dimethylformamide
4.1 Reagents: Osmium tetroxide Solvents: Pyridine
Production Method 13
2.1 Reagents: Phenol , Lithium carbonate (Li2CO3) , Lithium bromide Solvents: Dimethylformamide
3.1 Reagents: Osmium tetroxide Solvents: Pyridine
Production Method 14
1.2 Reagents: Sodium pyrosulfite Solvents: Water ; 5 min
1.3 Solvents: Ethyl acetate
1.4 Reagents: Sodium chloride Solvents: Water
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 16 h, 28 °C
3.1 Reagents: Trifluoroacetic acid , Sodium peroxoborate ; 6 h, 60 °C; 60 °C → rt
3.2 Solvents: Water ; rt
3.3 Solvents: Ethyl acetate ; rt
3.4 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Sodium chloride Solvents: Water
4.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 4 h, reflux; reflux → rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux
4.3 Solvents: Chloroform
4.4 Reagents: Sodium bicarbonate , Sodium chloride Solvents: Water
Production Method 15
1.2 Reagents: Potassium acetate Solvents: Acetone , Water
1.3 Reagents: Chromic acid (H2CrO4)
2.1 Reagents: Bromine Solvents: Dichloromethane
2.2 Reagents: Hydrogen bromide Solvents: Acetic acid , Chloroform
3.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide
4.1 Reagents: Osmium tetroxide Solvents: Pyridine
(22S,23S)-Homobrassinolide Raw materials
- Stigmasterol
- Stigmastan-6-one, 3,22,23-tribromo-, (3β,5α,22R,23S)-
- (22S,23S,24S)-24-Ethylbrassinone
- (22E,24S)-5α-stigmasta-2,22-dien-6-one
- (22E)-3α,5-cyclo-5α-24-ethylcholest-22-en-6-one
- 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 8,9-bis(acetyloxy)-1-[(1S,2S,3S,4S)-2,3-bis(acetyloxy)-4-ethyl-1,5-dimethylhexyl]hexadecahydro-10a,12a-dimethyl-, (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
- (5α,22E)-B-Homo-7-oxastigmasta-2,22-dien-6-one
- Stigmast-22-en-6-one, 3-bromo-, (3b,5a,22E)-
- Stigmastan-6-one, 2,3,22,23-tetrakis(acetyloxy)-, (2a,3a,5a,22S,23S)-
(22S,23S)-Homobrassinolide Preparation Products
(22S,23S)-Homobrassinolide Suppliers
(22S,23S)-Homobrassinolide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on (22S,23S)-Homobrassinolide
Comprehensive Guide to (22S,23S)-Homobrassinolide (CAS No. 80483-89-2): Properties, Applications, and Research Insights
(22S,23S)-Homobrassinolide (CAS No. 80483-89-2) is a naturally occurring brassinosteroid, a class of plant hormones known for their critical role in growth regulation, stress tolerance, and crop yield enhancement. With the increasing demand for sustainable agriculture and organic farming solutions, this compound has garnered significant attention from researchers and agronomists alike. Its unique steroidal structure and bioactivity make it a promising candidate for modern agricultural applications.
The molecular formula of (22S,23S)-Homobrassinolide is C29H50O6, and it belongs to the 28-homobrassinolide subgroup. Unlike synthetic growth regulators, this compound mimics natural plant hormones, making it an eco-friendly alternative for crop management. Recent studies highlight its efficacy in improving photosynthetic efficiency, nutrient uptake, and drought resistance—topics frequently searched by farmers and biotech enthusiasts.
One of the most searched questions about brassinosteroids is: "How do they enhance plant resilience under abiotic stress?" Research on (22S,23S)-Homobrassinolide reveals its ability to upregulate stress-responsive genes, such as those encoding antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT). This aligns with the growing interest in climate-smart agriculture, where compounds like this help crops adapt to extreme weather conditions.
In commercial formulations, (22S,23S)-Homobrassinolide is often labeled as a plant growth promoter or biostimulant. Its applications range from seed treatment to foliar sprays, with optimized concentrations varying by crop type. For instance, trials in rice and wheat showed yield increases of 15–20%, addressing the global search for high-yielding crop solutions. Notably, its low toxicity profile (LD50 > 2000 mg/kg) makes it suitable for integrated pest management (IPM) systems.
From an SEO perspective, trending queries like "brassinosteroids vs. gibberellins" or "homobrassinolide dosage for tomatoes" reflect user curiosity about comparative efficacy and practical usage. Unlike gibberellins, which primarily stimulate elongation, (22S,23S)-Homobrassinolide offers a broader spectrum of benefits, including cell division and vascular development. Dosage recommendations typically range from 0.01–0.1 ppm, validated by peer-reviewed studies on solanaceous crops.
Innovations in nanocarrier delivery systems have further amplified the potential of (22S,23S)-Homobrassinolide. Nano-encapsulation improves its stability and bioavailability, a hot topic in agricultural nanotechnology forums. Such advancements address the compound’s inherent limitations, such as light sensitivity and rapid degradation in soil—a concern often raised in agrochemical discussions.
In summary, (22S,23S)-Homobrassinolide (CAS No. 80483-89-2) stands at the intersection of plant physiology and sustainable agrotechnology. Its multifaceted role in enhancing crop productivity, coupled with minimal environmental impact, positions it as a cornerstone of next-generation bio-based agrochemicals. For researchers and practitioners, understanding its mechanisms and optimal application strategies remains a priority in the quest for food security and ecological balance.
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